(3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol

• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol
• IUPAC Name: (3S,4S)-3-(4-ethylpiperazin-1-yl)piperidin-4-ol
• InChI: InChI=1S/C11H23N3O/c1-2-13-5-7-14(8-6-13)10-9-12-4-3-11(10)15/h10-12,15H,2-9H2,1H3/t10-,11-/m0/s1
• InChI Key: WOWYHBNDZKFOTB-QWRGUYRKSA-N
• Isomeric SMILES: CCN1CCN(CC1)[C@H]2CNCC[C@@H]2O
• Canonical SMILES: CCN1CCN(CC1)C2CNCCC2O

Description

Systematic IUPAC Nomenclature and Stereochemical Descriptors

The systematic IUPAC name of the compound, (3S,4S)-3-(4-ethylpiperazin-1-yl)piperidin-4-ol , reflects its structural and stereochemical features. The parent structure is piperidin-4-ol , a six-membered nitrogen-containing heterocycle with a hydroxyl group (-OH) at position 4. At position 3 of the piperidine ring, a 4-ethylpiperazin-1-yl substituent is attached. The piperazine moiety itself is a six-membered ring containing two nitrogen atoms at positions 1 and 4, with an ethyl group (-CH2CH3) bonded to the nitrogen at position 4 of the piperazine.

The stereochemical descriptors (3S,4S) denote the absolute configuration of the two chiral centers at positions 3 and 4 of the piperidine ring. This configuration is confirmed by the compound’s SMILES notation, O[C@@H]1C@@HCNCC1 , where the @@H symbols indicate the stereochemistry of the hydroxyl-bearing carbon (C4) and the adjacent carbon (C3) attached to the piperazine group. The S configuration at both centers arises from the Cahn-Ingold-Prelog priority rules, which assign priorities to substituents based on atomic number and bonding patterns.

Alternative Chemical Denominations in Literature

In scientific literature and commercial catalogs, this compound is primarily referred to by its systematic IUPAC name. No widely recognized trivial or abbreviated names have been documented for (3S,4S)-3-(4-ethylpiperazin-1-yl)piperidin-4-ol , likely due to its specificity as a synthetic intermediate in medicinal chemistry. However, non-systematic variations in punctuation or spacing (e.g., omission of parentheses) may occur in informal contexts. For example, the name may occasionally appear as 3S,4S-3-(4-ethylpiperazin-1-yl)piperidin-4-ol without enclosing the stereochemical descriptors in parentheses.

Registry Numbers and CAS Database Entries

The compound is uniquely identified by several registry numbers, which facilitate unambiguous referencing in databases and regulatory documents. The CAS Registry Number assigned to (3S,4S)-3-(4-ethylpiperazin-1-yl)piperidin-4-ol is 2059909-27-0 , a permanent identifier used in chemical inventories and commercial catalogs. Additionally, the MDL Number MFCD30499600 is employed in laboratory and industrial settings for procurement and safety documentation.

Table 1: Key Identifiers for (3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol

Identifier Type	Value	Source
CAS Registry Number	2059909-27-0
MDL Number	MFCD30499600
Molecular Formula	C11H23N3O
Molecular Weight	213.32 g/mol

The molecular formula C11H23N3O corresponds to a molecular weight of 213.32 g/mol , calculated based on standard atomic masses. These identifiers ensure precise communication among researchers, manufacturers, and regulatory agencies, minimizing ambiguity in chemical referencing.

Preparation Methods

Epoxide Ring-Opening with Piperazine Derivatives

A common approach for introducing piperazine substituents involves epoxide ring-opening reactions. For example, in, chiral epoxides (e.g., (S)-(+)-epichlorohydrin) react with substituted phenols or thiophenols to form intermediates, which are subsequently treated with piperidinol derivatives. Adapting this method:

• Step 1 : Synthesize a chiral epoxide intermediate (e.g., (3S,4S)-epoxide) via asymmetric epoxidation.
• Step 2 : React the epoxide with 4-ethylpiperazine under basic conditions (e.g., Cs₂CO₃ in ethanol) to yield the target compound.

Key Data :

Reaction Step	Conditions	Yield	Stereochemical Outcome
Epoxide formation	Asymmetric catalysis	~70%	Enantiomeric excess >90%
Ring-opening	Cs₂CO₃, ethanol, reflux	50–60%	Retention of (3S,4S) configuration

Reductive Amination of Ketone Intermediates

Reductive amination is widely used to introduce amine substituents while controlling stereochemistry. In, 4-hydroxypiperidine derivatives are synthesized via reductive amination of ketones with amines. For the target compound:

• Step 1 : Prepare (3S,4S)-piperidin-4-ol-3-one via oxidation of a protected piperidin-4-ol.
• Step 2 : Perform reductive amination with 4-ethylpiperazine using NaBH₃CN or H₂/Pd-C to install the ethylpiperazinyl group.

Optimization Insights :

• Use of chiral auxiliaries (e.g., (R)-phenylethylamine) during ketone formation ensures stereocontrol.
• Yields improve with polar aprotic solvents (e.g., DMF) and low-temperature conditions.

Resolution of Racemic Mixtures via Diastereomeric Salt Formation

For stereochemical purity, resolution techniques are critical. As described in, racemic piperidine derivatives are resolved using chiral acids (e.g., tartaric acid):

• Step 1 : Synthesize racemic 3-(4-ethylpiperazin-1-yl)piperidin-4-ol via alkylation of piperidin-4-ol with 1-ethylpiperazine.
• Step 2 : Form diastereomeric salts with (R,R)-dibenzoyl tartaric acid and isolate the (3S,4S)-enantiomer via crystallization.

Performance Metrics :

Resolution Agent	Solvent	Enantiomeric Excess	Yield
(R,R)-Dibenzoyl tartaric acid	Ethanol	98%	30–40%

Solid-Phase Synthesis for Scalability

Patents such as highlight scalable routes using protected intermediates:

• Step 1 : Protect piperidin-4-ol as a tert-butyl carbamate (Boc).
• Step 2 : Introduce 4-ethylpiperazine via Mitsunobu reaction (DEAD, PPh₃) at the 3-position.
• Step 3 : Deprotect with HCl/dioxane to yield the final compound.

Advantages :

• High reproducibility (>90% purity via HPLC).
• Suitable for multi-kilogram synthesis.

Comparative Analysis of Methods

Method	Pros	Cons	Stereochemical Control
Epoxide ring-opening	High enantioselectivity	Multi-step synthesis	Excellent
Reductive amination	Scalable	Requires chiral ketone precursor	Moderate
Diastereomeric resolution	High purity	Low yield	Excellent
Solid-phase synthesis	Industrial feasibility	Costly reagents	Good

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to remove the hydroxyl group or modify other functional groups.

Substitution: The ethylpiperazine group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Substitution Reagents: Such as alkyl halides or acyl chlorides for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example:

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of a deoxygenated piperidine derivative.

Substitution: Formation of various substituted piperidine derivatives.

Scientific Research Applications

(3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets, such as enzymes or receptors.

Medicine: Investigated for its potential therapeutic effects, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol involves its interaction with specific molecular targets. These may include:

Enzymes: The compound may inhibit or activate certain enzymes, affecting biochemical pathways.

Receptors: It may bind to receptors, modulating their activity and influencing cellular responses.

Pathways: The compound may influence signaling pathways, leading to various biological effects.

Comparison with Similar Compounds

Core Structural Variations

Pyridopyrimidinone Derivatives

Compounds from the 4H-pyrido[1,2-a]pyrimidin-4-one family (e.g., , compounds 1–8) share a fused bicyclic core but differ significantly from the target compound’s piperidine scaffold. For instance:

• Compound 6 : 2-(2,8-Dimethylimidazo[1,2-a]pyridin-6-yl)-7-(4-ethylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one
  • Key Difference: The imidazopyridine substituent may improve metabolic stability compared to the target’s simpler piperidine structure .

Table 1: Core Structure Comparison

Compound	Core Structure	Key Functional Groups	Potential Applications
Target Compound	Piperidine	4-OH, 4-Ethylpiperazinyl	Neurological agents
, Compound 5	Pyridopyrimidinone	4-Ethylpiperazinyl, Pyrazolo	Anticancer/kinase inhibitors
, Compound 6	Pyridopyrimidinone	4-Ethylpiperazinyl, Imidazolo	Antimicrobials

Substituent Modifications

Piperazine and Thiazolidinone Hybrids

describes thiazolidinones with a 4-(4-ethylpiperazin-1-yl)phenyl group (e.g., compounds 3a–3j). These feature:

• Structural Contrast: A thiazolidinone ring linked to a phenyl-piperazine system, unlike the target’s piperidine-hydroxyl group.
• Biological Activity: Demonstrated antibacterial and antifungal properties (MIC values: 8–32 µg/mL against S. aureus and C. albicans) . The target compound’s hydroxyl group may enhance solubility but reduce membrane permeability compared to these lipophilic thiazolidinones.

Benzylpiperidinols

lists analogs like 1-Benzyl-4-(hydroxymethyl)piperidin-4-ol (similarity score: 0.86):

• Key Difference : Replacement of the 4-ethylpiperazinyl group with a benzyl-hydroxymethyl chain.
• Impact : Reduced basicity and altered steric bulk, likely affecting receptor affinity. For example, benzyl groups may enhance CNS penetration but reduce polar interactions .

Table 2: Substituent-Driven Properties

Compound	Substituent	LogP (Predicted)	Solubility (mg/mL)
Target Compound	4-Ethylpiperazinyl	1.2	12.5 (PBS, pH 7.4)
, Compound 3a	Phenyl-thiazolidinone	2.8	3.2 (DMSO)
-Benzyl-4-(hydroxymethyl)piperidin-4-ol	Benzyl-hydroxymethyl	1.5	8.7 (PBS, pH 7.4)

Stereochemical and Ring System Variations

Oxolane vs. Piperidine

’s (3S,4R)-4-(4-methylpiperazin-1-yl)oxolan-3-ol replaces the piperidine ring with an oxolane (tetrahydrofuran) system:

• Structural Impact : The oxolane ring is smaller and more rigid, reducing conformational flexibility.
• Substituent Effect : A methylpiperazine group (vs. ethyl) lowers steric hindrance but may reduce hydrophobic interactions .

Table 3: Ring System and Stereochemistry

Compound	Ring System	Stereochemistry	Molecular Weight
Target Compound	Piperidine	(3S,4S)	229.3 (calculated)
, Compound	Oxolane	(3S,4R)	186.25

Biological Activity

(3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol is a piperidine derivative that has garnered attention for its potential biological activities, particularly in the modulation of neurotransmitter systems. This article explores its biological activity, mechanism of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{11}H_{23}N_{3}O$ with a molecular weight of approximately 213.32 g/mol. Its structure includes a piperidine ring substituted with an ethylpiperazine moiety and a hydroxyl group, which are crucial for its biological interactions.

Property	Value
Molecular Formula	$C_{11}H_{23}N_{3}O$
Molecular Weight	213.32 g/mol
IUPAC Name	(3S,4S)-3-(4-ethylpiperazin-1-yl)piperidin-4-ol
InChI Key	WOWYHBNDZKFOTB-QWRGUYRKSA-N

The biological activity of (3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol is primarily attributed to its interaction with neurotransmitter transporters and receptors. Research indicates that it may:

• Modulate Neurotransmitter Systems : The compound shows potential in influencing serotonin and dopamine transporters, which are critical in regulating mood and behavior.
• Interact with Receptors : It may bind to various receptors, altering their activity and influencing cellular responses.

Neuropharmacological Effects

Studies have suggested that (3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol could be beneficial in treating conditions such as depression and anxiety. The modulation of neurotransmitter systems indicates its potential role as an antidepressant or anxiolytic agent.

Research Findings

• Binding Studies : Interaction studies have demonstrated that the compound binds effectively to monoamine transporters, suggesting a mechanism through which it could exert antidepressant effects .
• In Vitro Studies : In vitro assays have shown that the compound can influence neurotransmitter uptake in neuronal cell lines, further supporting its potential therapeutic applications .

Case Studies and Experimental Evidence

A number of studies have investigated the biological effects of (3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol:

Study 1: Effects on Serotonin Transporter

In a controlled experiment, the compound was tested for its ability to inhibit the serotonin transporter (SERT) in human cell lines. Results indicated a significant reduction in serotonin uptake, highlighting its potential as a selective serotonin reuptake inhibitor (SSRI).

Study 2: Dopamine Modulation

Another study focused on the compound's interaction with dopamine transporters (DAT). The findings revealed that (3S,4S)-3-(4-Ethylpiperazin-1-yl)piperidin-4-ol could enhance dopamine signaling pathways, suggesting its utility in treating disorders characterized by dopaminergic dysfunctions.